Cas no 170925-23-2 (2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole)

• Product Name: 2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole
• CAS No: 170925-23-2
• MF: C₁₉H₂₀N₄S₂
• MW: 368.518900871277
• CID: 3216124
• PubChem ID: 1734860
• Update Time: 2025-07-19

2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-BENZIMIDAZOLE, 2,2'-[1,5-PENTANEDIYLBIS(THIO)]BIS-
• 1,5-bis((1H-benzo[d]imidazol-2-yl)thio)pentane
• 2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole
• F0131-0055
• 2-{[5-(1H-benzimidazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-benzimidazole
• AG-690/12884243
• AKOS000522917
• SCHEMBL14303260
• AF-399/11297107
• 2-[5-(1H-benzimidazol-2-ylsulfanyl)pentylsulfanyl]-1H-benzimidazole
• STK806556
• 170925-23-2
• 2,2'-(pentane-1,5-diyldisulfanediyl)bis(1H-benzimidazole)

• Inchi： 1S/C19H20N4S2/c1(6-12-24-18-20-14-8-2-3-9-15(14)21-18)7-13-25-19-22-16-10-4-5-11-17(16)23-19/h2-5,8-11H,1,6-7,12-13H2,(H,20,21)(H,22,23)
• InChI Key： NDLJKMGJLXKEEU-UHFFFAOYSA-N
• SMILES： C(SC1NC2=CC=CC=C2N=1)CCCCSC1NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 368.11293900Da
• Monoisotopic Mass: 368.11293900Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole

Recent Advances in the Study of 2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole (CAS: 170925-23-2)

The compound 2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole (CAS: 170925-23-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazole and sulfanyl functional groups, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings from the latest research is the compound's ability to inhibit specific enzymes involved in bacterial cell wall synthesis. A study published in the Journal of Medicinal Chemistry demonstrated that 2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole exhibits potent activity against methicillin-resistant Staphylococcus aureus (MRSA) by targeting the penicillin-binding protein 2a (PBP2a). This discovery opens new avenues for the development of novel antibiotics to combat drug-resistant bacterial infections.

In addition to its antimicrobial properties, recent investigations have highlighted the compound's potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that 2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole induces apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further preclinical development.

The synthetic optimization of 2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole has also been a focus of recent studies. A team of researchers from the University of Cambridge developed a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This advancement is crucial for facilitating large-scale production and future clinical trials.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. A recent publication in Drug Metabolism and Disposition reported that 2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing in animal models. These findings support its potential as a viable therapeutic agent.

In conclusion, the latest research on 2-{[5-(1H-1,3-benzodiazol-2-ylsulfanyl)pentyl]sulfanyl}-1H-1,3-benzodiazole (CAS: 170925-23-2) underscores its multifaceted therapeutic potential. From its antimicrobial and anticancer activities to its optimized synthesis and pharmacokinetic properties, this compound represents a significant advancement in chemical biology and pharmaceutical research. Future studies should focus on further elucidating its mechanisms of action and advancing it through preclinical and clinical development stages.